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Compound Name: 5-Propylfuran-2-carbaldehyde

Cat. No.: B087962

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a detailed overview of the spectroscopic properties and synthesis
of 5-Propylfuran-2-carbaldehyde (CAS Number: 14497-27-9), a furan derivative of interest in
various chemical and potentially biological research areas. While furan-containing compounds
are known for a wide range of biological activities, specific data for this particular molecule is
limited in the public domain.[1][2] This document compiles available experimental data, outlines
a detailed synthesis protocol, and provides context on the general significance of this class of
compounds.

Chemical and Spectroscopic Data

The following tables summarize the available quantitative spectroscopic data for 5-
Propylfuran-2-carbaldehyde. It is important to note that while experimental Nuclear Magnetic
Resonance (NMR) data is available, specific experimental Infrared (IR), Mass Spectrometry
(MS), and Ultraviolet-Visible (UV-Vis) data for this compound could not be sourced from the
public domain during the compilation of this guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Experimental *H and 3C NMR data have been reported in the context of its synthesis.[3]

Table 1: *H NMR Spectroscopic Data of 5-Propylfuran-2-carbaldehyde[3]
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Chemical Shift (5,

Coupling Constant

Multiplicity Assignment
ppm) (J, Hz)
9.51 S Aldehyde H
7.16 d 4.5 Furan Ring H
6.23 d 4.5 Furan Ring H
2.69 t 7.5 -CH2- (a to furan)
1.72 m -CH2- (B to furan)
0.97 t 7.5 -CHs

Solvent: CDCIs, Frequency: 300 MHz

Table 2: 13C NMR Spectroscopic Data of 5-Propylfuran-2-carbaldehyde[3]

Chemical Shift (6, ppm)

Assignment

176.9 C=0 (Aldehyde)
163.9 Furan Ring C
151.8 Furan Ring C
1235 Furan Ring C
108.7 Furan Ring C
30.3 -CHz- (a to furan)
20.9 -CHz- (B to furan)
13.6 -CHs

Solvent: CDCIs, Frequency: 75 MHz

Experimental Protocols

Synthesis of 5-Propylfuran-2-carbaldehyde|[3]
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A detailed experimental protocol for the synthesis of 5-Propylfuran-2-carbaldehyde has been

described.[3] The following is a summary of the reported procedure.

Materials:

CMFDBA 6 (1.013 g, 3.687 mmol)
bis(acetylacetonate)nickel(ll) (Ni(acac)z, 56 mg, 0.22 mmol)
Dry Tetrahydrofuran (THF, 20 mL)

Diallyl ether (0.45 mL, 0.36 g, 3.7 mmol)

Ethyl magnesium chloride (2M in THF, 3.70 mL, 7.40 mmol)
1N Hydrochloric acid (HCI, 100 mL)

Dichloromethane (CHzCl2)

Sodium sulfate (NazSOa)

Silica gel

Hexanes/ethyl acetate (15:1)

Procedure:

A flask is charged with CMFDBA 6 and Ni(acac)2 under an inert argon atmosphere.
Dry THF and diallyl ether are added, and the mixture is stirred for 5 minutes.
The mixture is cooled to -30 °C.

Ethyl magnesium chloride is added dropwise, and the resulting solution is stirred at -30 °C
for 1 hour.

1IN HCl is added, and the mixture is allowed to warm to room temperature and stirred for 1
hour.
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e The product is extracted with dichloromethane.
e The combined organic layers are dried over NazSOa.

e The solvent is evaporated, and the residue is purified by column chromatography on silica
gel using a 15:1 mixture of hexanes and ethyl acetate to yield 5-Propylfuran-2-
carbaldehyde as a yellow oil (83% yield).

Biological Context and Potential Relevance

While no specific signaling pathways involving 5-Propylfuran-2-carbaldehyde have been
documented in the available literature, the furan scaffold is a common maotif in a wide range of
biologically active compounds.[1][2] Derivatives of furan have been reported to exhibit diverse
pharmacological properties, including antibacterial, antifungal, antiviral, anti-inflammatory, and
anticancer activities.[1][2][4] The biological effects of these compounds are often attributed to
the electron-rich nature of the furan ring, which can participate in various interactions with
biological macromolecules.[2]

The workflow for investigating the biological activity of a novel furan derivative like 5-
Propylfuran-2-carbaldehyde would typically involve a series of in vitro and in vivo studies.
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Mechanism of Action Studies

Click to download full resolution via product page

General workflow for biological evaluation of a novel compound.

This generalized workflow illustrates the logical progression from the synthesis and
characterization of a compound to comprehensive in vitro and in vivo studies aimed at
elucidating its biological activity and mechanism of action. Future research on 5-Propylfuran-
2-carbaldehyde would likely follow such a path to determine its potential therapeutic
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b087962#cas-number-14497-27-9-
spectroscopic-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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